Cas no 1227594-82-2 (Methyl 3-fluoro-2-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 3-fluoro-2-(trifluoromethyl)isonicotinate
• CAS No: 1227594-82-2
• MF: C₈H₅F₄NO₂
• MW: 223.124
• MDL: MFCD16611619
• CID: 2958165
• PubChem ID: 118704462
• Update Time: 2025-05-20

Methyl 3-fluoro-2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 3-fluoro-2-(trifluoromethyl)isonicotinate
• methyl3-fluoro-2-(trifluoromethyl)isonicotinate
• D72091
• methyl 3-fluoro-2-(trifluoromethyl)pyridine-4-carboxylate
• CS-0094711
• AKOS027423638
• DB-187896
• SCHEMBL19583620
• CS-16289
• 1227594-82-2
• OHDCGRVVFKANGM-UHFFFAOYSA-N
• Methyl 3-fluoro-2-(trifluoromethyl)isonicotinate

• MDL： MFCD16611619
• Inchi： InChI=1S/C8H5F4NO2/c1-15-7(14)4-2-3-13-6(5(4)9)8(10,11)12/h2-3H,1H3
• InChI Key： OHDCGRVVFKANGM-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C(=NC=C1)C(F)(F)F)F

Computed Properties

• Exact Mass: 223.02564105g/mol
• Monoisotopic Mass: 223.02564105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 3-fluoro-2-(trifluoromethyl)isonicotinate

Recent Advances in the Application of Methyl 3-fluoro-2-(trifluoromethyl)isonicotinate (CAS: 1227594-82-2) in Chemical Biology and Pharmaceutical Research

Methyl 3-fluoro-2-(trifluoromethyl)isonicotinate (CAS: 1227594-82-2) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its versatility as a building block for the construction of heterocyclic scaffolds with significant biological activity. This research briefing provides an overview of the latest advancements in the application of this compound, focusing on its synthetic utility, mechanism of action, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of Methyl 3-fluoro-2-(trifluoromethyl)isonicotinate in the synthesis of potent kinase inhibitors. The researchers employed a multi-step synthetic route, where this compound served as a crucial intermediate for introducing both fluorine and trifluoromethyl groups into the final molecule. These modifications were found to significantly enhance the binding affinity and metabolic stability of the resulting inhibitors, particularly against EGFR and VEGFR2 kinases, which are important targets in cancer therapy.

In the field of antimicrobial research, a recent patent application (WO2023056789) disclosed novel antibacterial agents incorporating the Methyl 3-fluoro-2-(trifluoromethyl)isonicotinate moiety. The inventors reported that the presence of both fluorine atoms and the trifluoromethyl group contributed to improved membrane permeability and target binding, leading to compounds with enhanced activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. This development represents a promising approach to addressing the growing challenge of antimicrobial resistance.

The compound's unique electronic properties, conferred by the combination of fluorine substituents and the ester functionality, have also been exploited in PET (Positron Emission Tomography) tracer development. A 2024 study in ACS Chemical Biology described the synthesis of [18F]-labeled analogs of Methyl 3-fluoro-2-(trifluoromethyl)isonicotinate for imaging studies. The researchers found that these tracers exhibited excellent blood-brain barrier penetration and specific binding to target proteins in neurological disorders, suggesting potential applications in the diagnosis and monitoring of neurodegenerative diseases.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the production efficiency of Methyl 3-fluoro-2-(trifluoromethyl)isonicotinate. A publication in Organic Process Research & Development (2023) detailed an optimized continuous flow synthesis protocol that reduced reaction times from hours to minutes while maintaining high yields (>85%) and excellent purity (>99%). This technological advancement addresses previous challenges in scaling up production, making the compound more accessible for both research and potential commercial applications.

Looking forward, the unique structural features of Methyl 3-fluoro-2-(trifluoromethyl)isonicotinate continue to inspire novel applications in drug discovery. Current research directions include its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules and covalent inhibitors, where its ability to modulate both lipophilicity and electronic properties proves particularly valuable. As the understanding of structure-activity relationships for fluorinated compounds deepens, the importance of this versatile building block in medicinal chemistry is expected to grow further.